![molecular formula C11H12ClNO3 B1268263 Ethyl 3-[(chloroacetyl)amino]benzoate CAS No. 58915-19-8](/img/structure/B1268263.png)
Ethyl 3-[(chloroacetyl)amino]benzoate
Overview
Description
Molecular Structure Analysis
The molecular structure of Ethyl 3-[(chloroacetyl)amino]benzoate consists of an ethyl ester group attached to a benzoate core, with a chloroacetyl amino group at the 3-position. The exact 3D structure is not provided in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 3-[(chloroacetyl)amino]benzoate include a predicted density of 1.283±0.06 g/cm3 and a predicted boiling point of 417.8±30.0 °C . The molecular weight is 241.67 g/mol.Scientific Research Applications
Synthesis of Coumarin Derivatives
Ethyl 3-[(chloroacetyl)amino]benzoate: is used in the synthesis of coumarin derivatives, which are significant due to their biological importance. These derivatives exhibit a range of biological activities such as antiviral, antibacterial, antimicrobial, and anticancer properties. They are also used as optical brighteners, photosensitizers, and fluorescent dyes .
Local Anesthetics Development
Researchers have explored the use of Ethyl 3-[(chloroacetyl)amino]benzoate in the design and synthesis of new benzoate compounds for local anesthetics. These compounds aim to provide pain relief without affecting consciousness, suitable for minor surgical operations and treatments in various medical fields like stomatology and ophthalmology .
Biological Activity Evaluation
The compound has been part of studies evaluating biological activity, particularly in the context of local anesthetics. It serves as a building block in the synthesis of molecules designed to interact with the sodium ion channels on nerve membranes, thereby influencing nerve impulse conduction and membrane excitability .
Drug and Pesticidal Preparations
Due to its versatile chemical structure, Ethyl 3-[(chloroacetyl)amino]benzoate is also utilized in the preparation of drugs and pesticides. Its reactivity allows for the creation of compounds with specific desired effects, which can be tailored for various applications in pharmaceuticals and agriculture .
Bioisostere Formation
In medicinal chemistry, bioisosteres are used to replace one functional group with another while retaining similar biological propertiesEthyl 3-[(chloroacetyl)amino]benzoate can be modified through bioisostere formation to develop new molecules with potential therapeutic applications .
One-Pot Synthesis Methods
This compound is involved in one-pot synthesis methods, which are efficient and practical for creating complex molecules. Such methods are essential in organic chemistry for developing new compounds quickly and with fewer steps, which is beneficial for rapid testing and application in various scientific fields .
Mechanism of Action
The mechanism of action of Ethyl 3-[(chloroacetyl)amino]benzoate is not provided in the search results. It is typically used for research purposes.
properties
IUPAC Name |
ethyl 3-[(2-chloroacetyl)amino]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO3/c1-2-16-11(15)8-4-3-5-9(6-8)13-10(14)7-12/h3-6H,2,7H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWRKWJKNWBWCPD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701277742 |
Source
|
| Record name | Ethyl 3-[(2-chloroacetyl)amino]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701277742 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-[(chloroacetyl)amino]benzoate | |
CAS RN |
58915-19-8 |
Source
|
| Record name | Ethyl 3-[(2-chloroacetyl)amino]benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=58915-19-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3-[(2-chloroacetyl)amino]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701277742 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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